![molecular formula C19H17NO5 B1246166 Aristoyagonine](/img/structure/B1246166.png)
Aristoyagonine
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Overview
Description
Aristoyagonine is a natural product found in Sarcocapnos enneaphylla with data available.
Scientific Research Applications
Synthesis and Structural Analysis
- Total Synthesis of Aristoyagonine : this compound's synthesis was achieved through a novel method involving the construction of phosphorylated 4-alkoxyisoindolinones and subsequent cyclization, demonstrating an efficient synthesis route for aristocularine alkaloids (Moreau et al., 2004).
- Development of Dibenzoxepine Lactams Synthesis : A one-pot Cu-catalyzed etherification/aldol condensation cascade reaction was used for synthesizing various this compound derivatives, highlighting a general method for the synthesis of dibenzoxepine lactams (Lim et al., 2013).
Biological and Pharmacological Potential
- Brd4 Bromodomain Inhibitors : this compound derivatives have been identified as potent inhibitors of Brd4 bromodomain, an epigenetic regulator important in cancer therapeutics. Co-crystal structures of these inhibitors with Brd4 bromodomain revealed a key binding mode, indicating their potential in cancer treatment (Yoo et al., 2021).
- Natural Bromodomain Inhibitor : As a natural compound, this compound was discovered to inhibit Brd4 bromodomain effectively. It showed in vitro inhibitory activity and tumor growth inhibition in a mouse model, highlighting its therapeutic potential against cancer, even in drug-resistant strains (Kim et al., 2018).
Properties
Molecular Formula |
C19H17NO5 |
---|---|
Molecular Weight |
339.3 g/mol |
IUPAC Name |
4,5,16-trimethoxy-11-methyl-2-oxa-11-azatetracyclo[8.6.1.03,8.013,17]heptadeca-1(16),3(8),4,6,9,13(17),14-heptaen-12-one |
InChI |
InChI=1S/C19H17NO5/c1-20-12-9-10-5-7-14(23-3)18(24-4)16(10)25-17-13(22-2)8-6-11(15(12)17)19(20)21/h5-9H,1-4H3 |
InChI Key |
PKYPYBIJEGBNLX-UHFFFAOYSA-N |
Canonical SMILES |
CN1C2=CC3=C(C(=C(C=C3)OC)OC)OC4=C(C=CC(=C24)C1=O)OC |
synonyms |
aristoyagonine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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